Cas no 88552-05-0 (4-Hepten-3-one, 1,1,2,2-tetrafluoro-5-mercapto-)

• Product name: 4-Hepten-3-one, 1,1,2,2-tetrafluoro-5-mercapto-
• CAS No: 88552-05-0
• MF: C₇H₈F₄OS
• MW: 216.19643497467
• CID: 629020
• PubChem ID: 145173

4-Hepten-3-one, 1,1,2,2-tetrafluoro-5-mercapto- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one, 1,1,2,2-tetrafluoro-5-mercapto-
• 1,1,2,2-tetrafluoro-5-sulfanylhept-4-en-3-one
• 88552-05-0
• DTXSID00276400

• Inchi： InChI=1S/C7H8F4OS/c1-2-4(13)3-5(12)7(10,11)6(8)9/h3,6,13H,2H2,1H3
• InChI Key： CECUBSXYFQYELM-UHFFFAOYSA-N
• SMILES： CCC(=CC(=O)C(C(F)F)(F)F)S

Computed Properties

• Exact Mass: 216.02319870g/mol
• Monoisotopic Mass: 216.02319870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.1Ų
• XLogP3: 2.7